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Compound of Interest

Compound Name: Piperidin-3-yl carbamate
Cat. No.: B1369558
Get Quote
\ J

Executive Summary & Structural Context

Piperidin-3-yl carbamate derivatives represent a critical class of chiral building blocks in
medicinal chemistry.[1][2] While the term can refer to the O-carbamoyl ester (an enzyme
inhibitor motif), it most frequently denotes the N-protected 3-aminopiperidine scaffold used to
introduce the piperidine ring into dipeptidyl peptidase-4 (DPP-4) inhibitors and other bioactive
agents.[1][2]

This guide focuses on the tert-butyl piperidin-3-ylcarbamate (CAS: 216854-23-8 for S-isomer),
the industry-standard stable intermediate.[1][2] Accurate spectroscopic identification of this
moiety is essential due to the presence of the C3 chiral center and the potential for
regioisomeric impurities (2- or 4-substituted isomers) during synthesis.[1]

Core Chemical Identity[1][2][3]

o |[UPAC Name:tert-butyl N-(piperidin-3-yl)carbamate[1][2]
e Molecular Formula:

[1][2]
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e Exact Mass: 200.1525 Da[1][2]
o Key Structural Features:

o Piperidine Ring: Fluxional chair conformation (typically

)-[11[2]

o Carbamate Linker: Restricted rotation around the N-CO bond; characteristic carbonyl
resonance.[1][2]

o Chiral Center (C3): Dictates biological activity; requires polarimetric or chiral HPLC
validation.[1][2]

Synthesis & Preparation Protocol

The synthesis of piperidin-3-yl carbamate typically proceeds via the selective hydrogenation
of a pyridine precursor.[1] This method ensures the retention of the carbamate moiety while
saturating the aromatic ring.

Experimental Workflow (Self-Validating Protocol)

Objective: Synthesis of tert-butyl piperidin-3-ylcarbamate from tert-butyl pyridin-3-ylcarbamate.

e Substrate Preparation: Dissolve tert-butyl pyridin-3-ylcarbamate (1.0 eq) in MeOH/Acetic
Acid (10:1 v/v). The acid prevents catalyst poisoning by the generated amine.[1][2]

e Hydrogenation: Add 10 wt% Pd/C or PtO2 catalyst. Pressurize to 50 psi

at room temperature for 12 hours.

o Validation Point: Monitor consumption of the aromatic pyridine peaks (7.0-8.5 ppm) via
crude

NMR.[1][2]

o Workup: Filter catalyst through Celite. Concentrate the filtrate. Neutralize the residue with
saturated
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and extract with

[1][2]

 Purification: Recrystallize from hexane/EtOAc or purify via silica gel chromatography (eluent:
5% MeOH in DCM with 1%

Reaction Pathway Diagram|[3]

tert-Butyl Reduction _ [ Hydrogenation Ring Saturation _ | Intermediate pH Adjustment _ | Neutralization Extraction tert-Butyl
pyridin-3-ylcarbamate "1 (H2, Pd/C, AcOH) "] (Protonated Salt) =1 (NaHCO3) piperidin-3-ylcarbamate

Click to download full resolution via product page

Figure 1: Catalytic hydrogenation pathway for the synthesis of the piperidine scaffold from
pyridine precursors.

Spectroscopic Characterization

The following data establishes the structural integrity of the molecule. Note that chemical shifts
may vary slightly based on concentration and pH (free base vs. salt).[1][2]

A. Nuclear Magnetic Resonance (NMR) Spectroscopy
The

NMR spectrum is characterized by the distinct tert-butyl singlet and the deshielded methine
proton at C3.[1][2]

Solvent:

(Reference: 7.26 ppm)[1][2]
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Position

Type

Shift (

» PpmM)

Multiplicity

Integration

Assignment
Logic

Boc-CH3

Alkyl

1.44

Singlet (s)

9H

Characteristic
t-butyl group;
sharp and
intense.[1][2]

H-3

Methine

3.55-3.65

Multiplet (m)

1H

Deshielded
by adjacent
Nitrogen of
the
carbamate.[1]
[2] Diagnostic
for

regiochemistr

y.

H-2 (eq)

Methylene

2.95-3.05

Broad
Doublet

1H

Adjacent to
ring Nitrogen;
equatorial
proton is
more
deshielded.

[1](2]

H-2 (ax)

Methylene

2.55-2.65

Triplet of
doublets

1H

Axial proton;
shielded by
anisotropy.[1]
2]

H-6

Methylene

2.90-3.10

Multiplet

2H

Adjacent to
ring Nitrogen;
often
overlaps with
H-2(eq).[1][2]

H-4, H-5

Methylene

1.50-1.80

Multiplet

4H

Ring protons;

complex
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coupling
patterns due

to fluxionality.

[1](2]

Exchangeabl

e; shift varies

with
NH (Boc) Amide 4.80-5.10 Broad Singlet  1H ]
concentration
and H-
bonding.[1][2]
Exchangeabl
NH (Ring) Amine 1.80-2.20 Broad Singlet 1H e; typically
broad.[1][2]
NMR Data (
, 100 MHz):

e Carbonyl (C=0): 155.3 ppm (Characteristic carbamate).[1][2]

Quaternary C (t-Bu): 79.5 ppm.[1][2]

Methine (C-3): 48.2 ppm (Shifted downfield by N-substitution).[1][2]

Ring Methylenes (C-2, C-6): 50.1, 46.5 ppm (Adjacent to ring N).[1][2]

Distal Methylenes (C-4, C-5): 30.5, 24.2 ppm.[1][2]

Methyls (t-Bu): 28.4 ppm.[1][2]

B. Infrared (IR) Spectroscopy

The IR spectrum validates the functional groups, specifically distinguishing the carbamate
carbonyl from other potential carbonyl impurities (like urea or ester).[2]
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Frequency (

)

Vibration Mode

Intensity

Structural
Indication

3300 — 3400

N-H Stretch

Medium, Broad

Secondary amine
(ring) and Amide
(carbamate).[1][2]

2930 — 2980

C-H Stretch

Strong

Alkyl C-H bonds (ring
and t-butyl).[1][2]

1685 - 1715

C=0I2][3] Stretch

Strong, Sharp

Diagnostic:
Carbamate carbonyl.
[2] Lower frequency
than esters (~1740)

due to resonance.[1]

[2]

1520 — 1540

N-H Bend

Medium

Amide Il band
(coupling of N-H bend
and C-N stretch).[1][2]

1160 - 1170

C-O Stretch

Strong

C-O-C stretch of the
tert-butyl ester moiety.

[1](2]

C. Mass Spectrometry (MS)

lonization Mode: Electrospray lonization (ESI), Positive Mode.[1][2]

e Parent lon

: m/z 201.16[1][2]

e Sodium Adduct

1 m/z 223.15[1][2]

Fragmentation Pathway (MS/MS): The fragmentation is dominated by the instability of the Boc

group under collision-induced dissociation (CID).[2]
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o Loss of Isobutene: The primary fragmentation involves the loss of the tert-butyl group as
isobutene (56 Da).[1][2]

o (Protonated carbamic acid intermediate).[1][2]
o Decarboxylation: Spontaneous loss of

(44 Da) from the intermediate.[1][2]
o (3-aminopiperidine cation).[1][2]

» Ring Fragmentation: Further breakdown of the piperidine ring at high collision energies.[1][Z]

[M+H]+
m/z 201.16

Loss of C4H8 (-56 Da)
McLafferty-like

[M+H - Isobutene]+
m/z 145.1

Loss of CO2 (-44 Da)

[3-Aminopiperidine]+
m/z 101.1

Ring Opening

Ring Fragments
m/z ~84

Click to download full resolution via product page

Figure 2: ESI-MS fragmentation logic for tert-butyl piperidin-3-ylcarbamate.

Quality Control & Impurity Profiling
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When sourcing or synthesizing this compound, three specific impurities are common.
» Regioisomers: 2-substituted or 4-substituted piperidines.[1][2]
o Detection:

NMR is superior here.[1][2] The C-3 methine signal (48.2 ppm) is distinct from C-4
(typically ~45 ppm but with different symmetry in the spectrum).[1][2]

e Pyridyl Impurities: Incomplete hydrogenation.[1][2]
o Detection: Check aromatic region (7.0-8.5 ppm) in
NMR.[1][2][4]
o Enantiomeric Excess (ee):

o Detection: Chiral HPLC using a Chiralpak AD-H or OD-H column (Hexane/IPA mobile
phase).[1][2]

o Optical Rotation:[1][2]

to

(depends on solvent/concentration; often low magnitude, making HPLC preferred).[1][2]
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e Synthesis & Catalysis: Patent EP2471775B1.[1][2] Manufacturing method for a piperidin-3-
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* NMR Shift Verification: Sigma-Aldrich. NMR Chemical Shifts of Common Impuirities.
Available at:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. tert-butyl N-[(3S)-piperidin-3-yl]Jcarbamate | CLOH20N202 | CID 1514171 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. (S)-tert-Butyl (piperidin-3-ylmethyl)carbamate | C11H22N202 | CID 1501847 - PubChem
[pubchem.ncbi.nim.nih.gov]

3. uanlch.vscht.cz [uanich.vscht.cz]

4. rsc.org [rsc.org]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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